Cas no 60758-99-8 (3-ethoxy-4-methoxybenzene-1-carbothioamide)

3-Ethoxy-4-methoxybenzene-1-carbothioamide is a substituted benzene derivative featuring ethoxy and methoxy functional groups at the 3- and 4-positions, respectively, along with a carbothioamide moiety at the 1-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-donating alkoxy groups and a reactive carbothioamide group enhances its utility in nucleophilic substitution and condensation reactions. Its well-defined structure and stability under controlled conditions make it suitable for research applications requiring precise functionalization of aromatic systems.

3-ethoxy-4-methoxybenzene-1-carbothioamide structure

60758-99-8 structure

Product Name:3-ethoxy-4-methoxybenzene-1-carbothioamide

CAS No:60758-99-8

MF:C₁₀H₁₃NO₂S

MW:211.28072142601

CID:1621123

PubChem ID:14068276

Update Time:2025-06-09

3-ethoxy-4-methoxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

- Benzenecarbothioamide, 3-ethoxy-4-methoxy-
- 3-ethoxy-4-methoxybenzene-1-carbothioamide
- EN300-1855130
- SCHEMBL22130692
- 3-ethoxy-4-methoxybenzothioamide
- 60758-99-8
- AKOS010647307
- Inchi： 1S/C10H13NO2S/c1-3-13-9-6-7(10(11)14)4-5-8(9)12-2/h4-6H,3H2,1-2H3,(H2,11,14)
- InChI Key： MXIYVKRKPARNJW-UHFFFAOYSA-N
- SMILES： S=C(C1C=CC(=C(C=1)OCC)OC)N

Computed Properties

Exact Mass: 211.06679
Monoisotopic Mass: 211.06669983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 76.6Å²

Experimental Properties

PSA: 44.48

3-ethoxy-4-methoxybenzene-1-carbothioamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1855130-1g	3-ethoxy-4-methoxybenzene-1-carbothioamide	60758-99-8	1g	$557.0	2023-09-18
Enamine	EN300-1855130-5g	3-ethoxy-4-methoxybenzene-1-carbothioamide	60758-99-8	5g	$1614.0	2023-09-18
Enamine	EN300-1855130-10g	3-ethoxy-4-methoxybenzene-1-carbothioamide	60758-99-8	10g	$2393.0	2023-09-18
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Enamine	EN300-1855130-0.1g	3-ethoxy-4-methoxybenzene-1-carbothioamide	60758-99-8	0.1g	$490.0	2023-09-18
Enamine	EN300-1855130-0.25g	3-ethoxy-4-methoxybenzene-1-carbothioamide	60758-99-8	0.25g	$513.0	2023-09-18
Enamine	EN300-1855130-0.5g	3-ethoxy-4-methoxybenzene-1-carbothioamide	60758-99-8	0.5g	$535.0	2023-09-18
Enamine	EN300-1855130-1.0g	3-ethoxy-4-methoxybenzene-1-carbothioamide	60758-99-8	1g	$986.0	2023-06-02
Enamine	EN300-1855130-2.5g	3-ethoxy-4-methoxybenzene-1-carbothioamide	60758-99-8	2.5g	$1089.0	2023-09-18
Enamine	EN300-1855130-5.0g	3-ethoxy-4-methoxybenzene-1-carbothioamide	60758-99-8	5g	$2858.0	2023-06-02